Cas no 1189105-53-0 (4,7-Dibromo-8-methylquinoline)

• Product Name: 4,7-Dibromo-8-methylquinoline
• CAS No: 1189105-53-0
• MF: C₁₀H₇Br₂N
• MW: 300.977280855179
• CID: 2195304
• PubChem ID: 45599381
• Update Time: 2025-06-15

4,7-Dibromo-8-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 4,7-Dibromo-8-methylquinoline
• DB-061431
• SB72145
• 1189105-53-0
• MFCD12674987
• AKOS025394201
• DTXSID00670929

• Inchi： 1S/C10H7Br2N/c1-6-8(11)3-2-7-9(12)4-5-13-10(6)7/h2-5H,1H3
• InChI Key： DKSCXAMGLWRXHL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=CN=C2C=1C)Br

Computed Properties

• Exact Mass: 300.89247Da
• Monoisotopic Mass: 298.89452Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 4,7-Dibromo-8-methylquinoline

Recent Advances in the Study of 4,7-Dibromo-8-methylquinoline (CAS: 1189105-53-0) in Chemical Biology and Pharmaceutical Research

The compound 4,7-Dibromo-8-methylquinoline (CAS: 1189105-53-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This quinoline derivative is particularly notable for its role as a key intermediate in the synthesis of bioactive molecules and its potential as a pharmacophore in medicinal chemistry. Recent studies have explored its utility in targeting various biological pathways, making it a promising candidate for therapeutic applications.

One of the most significant findings in recent research involves the use of 4,7-Dibromo-8-methylquinoline as a building block for the development of novel kinase inhibitors. Kinases are critical regulators of cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have demonstrated that modifications to the quinoline core, including the bromo and methyl substituents, can enhance binding affinity and selectivity for specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy in inhibiting aberrant kinase activity in preclinical models of non-small cell lung cancer (NSCLC).

In addition to its role in kinase inhibition, 4,7-Dibromo-8-methylquinoline has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes. These findings suggest potential applications in addressing the global challenge of antibiotic resistance.

Another area of interest is the compound's application in fluorescence-based imaging and diagnostics. Due to its unique photophysical properties, 4,7-Dibromo-8-methylquinoline has been utilized as a fluorescent probe for detecting metal ions and biomolecules in cellular environments. A 2022 study in Analytical Chemistry demonstrated its utility in real-time imaging of zinc ions in live cells, offering insights into zinc homeostasis and its implications in neurodegenerative diseases. This application underscores the compound's dual role as both a therapeutic and diagnostic tool.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 4,7-Dibromo-8-methylquinoline derivatives. Recent toxicological studies have raised concerns about potential off-target effects and metabolic stability, prompting further research into structural modifications to improve drug-like properties. Collaborative efforts between academic and industrial researchers are underway to address these challenges and advance the compound's translational potential.

In conclusion, 4,7-Dibromo-8-methylquinoline (CAS: 1189105-53-0) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications span from kinase inhibition and antimicrobial activity to diagnostic imaging, highlighting its versatility. Ongoing research aims to refine its properties and expand its therapeutic and diagnostic applications, positioning it as a valuable asset in the fight against complex diseases.